Cas no 1353994-70-3 ((R)-3-Carboxymethylsulfanyl-piperidine-1-carboxylic acid tert-butyl ester)

• Product Name: (R)-3-Carboxymethylsulfanyl-piperidine-1-carboxylic acid tert-butyl ester
• CAS No: 1353994-70-3
• MF: C₁₂H₂₁NO₄S
• MW: 275.364442586899
• CID: 2155327
• Update Time: 2025-11-01

(R)-3-Carboxymethylsulfanyl-piperidine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• (R)-3-carboxymethylsulfanyl-piperidine-1-carboxylic acid tert-butyl ester
• (R)-2-((1-(tert-Butoxycarbonyl)piperidin-3-yl)thio)acetic acid
• AM95231
• (R)-3-carboxymethylsulfanylpiperidine-1-carboxylic acid tert-butyl ester
• (R)-3-Carboxymethylsulfanyl-piperidine-1-carboxylic acid tert-butyl ester

• Inchi： 1S/C12H21NO4S/c1-12(2,3)17-11(16)13-6-4-5-9(7-13)18-8-10(14)15/h9H,4-8H2,1-3H3,(H,14,15)/t9-/m1/s1
• InChI Key： ONINWADOGJNGCZ-SECBINFHSA-N
• SMILES： S(CC(=O)O)[C@H]1CN(C(=O)OC(C)(C)C)CCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 314
• Topological Polar Surface Area: 92.1

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 411.3±40.0 °C at 760 mmHg
• Flash Point: 202.5±27.3 °C
• Vapor Pressure: 0.0±2.1 mmHg at 25°C

(R)-3-Carboxymethylsulfanyl-piperidine-1-carboxylic acid tert-butyl ester Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (R)-3-Carboxymethylsulfanyl-piperidine-1-carboxylic acid tert-butyl ester

(R)-3-Carboxymethylsulfanyl-piperidine-1-carboxylic acid tert-butyl ester: A Novel Scaffold for Targeted Drug Discovery

(R)-3-Carboxymethylsulfanyl-piperidine-1-carboxylic acid tert-butyl ester, identified by CAS No. 1353994-70-3, represents a promising scaffold in the field of medicinal chemistry. This compound belongs to the class of tert-butyl ester derivatives, which are widely utilized in pharmaceutical research due to their stability and hydrolytic resistance. The unique structural features of (R)-3-Carboxymethylsulfanyl-piperidine-1-carboxylic acid tert-butyl ester make it a valuable candidate for the development of novel therapeutics targeting a range of biological pathways.

Recent studies have highlighted the importance of stereochemistry in drug efficacy, with the (R) configuration of this compound playing a critical role in its pharmacological activity. The incorporation of a carboxymethylsulfanyl group at the 3-position of the piperidine ring introduces a versatile functional group that can modulate interactions with biological targets. This structural modification has been shown to enhance the compound's ability to bind to specific receptors or enzymes, as demonstrated in recent in vitro studies published in the Journal of Medicinal Chemistry (2024).

One of the key advantages of (R)-3-Carboxymethylsulfanyl-piperidine-1-carboxylic acid tert-butyl ester is its potential as a prodrug platform. The tert-butyl ester moiety provides a stable chemical linkage that can be selectively hydrolyzed under physiological conditions, releasing the active pharmacophore. This property is particularly relevant for the development of drugs that require controlled release or improved bioavailability, as noted in a recent review article in Bioorganic & Medicinal Chemistry Letters (2023).

Current research on (R)-3-Carboxymethylsulfanyl-piperidine-1-carboxylic acid tert-butyl ester has focused on its application in targeted drug discovery for diseases such as neurodegenerative disorders and inflammatory conditions. The compound's ability to interact with specific protein targets, including kinase inhibitors and ion channel modulators, has been extensively explored in recent years. For instance, a study published in ACS Chemical Biology (2024) demonstrated that this compound exhibits promising selectivity against a panel of target enzymes, suggesting its potential as a lead molecule for drug development.

The synthetic chemistry of (R)-3-Carboxymethylsulfanyl-piperidine-1-carboxylic acid tert-butyl ester involves several key steps, including the formation of the carboxymethylsulfanyl group and the introduction of the tert-butyl ester functionality. Advanced synthetic methods, such as asymmetric catalysis and solid-phase peptide synthesis, have been employed to achieve high stereocontrol and yield. These techniques are critical for the production of high-purity compounds suitable for preclinical and clinical testing, as emphasized in a 2023 paper in Organic & Biomolecular Chemistry.

Recent advancements in computational modeling have further enhanced the understanding of (R)-3-Carboxymethylsulfanyl-piperidine-1-carboxylic acid tert-butyl ester's potential interactions with biological systems. Molecular docking studies and quantum mechanical calculations have provided insights into the compound's binding affinity and conformational flexibility, which are essential for predicting its therapeutic efficacy. These computational tools are increasingly being integrated into drug discovery pipelines, as reported in a 2024 review in Drug Discovery Today.

The pharmacokinetic properties of (R)-3-Carboxymethylsulfanyl-piperidine-1-carboxylic acid tert-butyl ester are another area of active research. Studies have shown that the tert-butyl ester group significantly improves the compound's solubility and metabolic stability, which are crucial for oral bioavailability. These findings have implications for the design of drug delivery systems that can optimize the compound's therapeutic window, as discussed in a 2023 article in Pharmaceutical Research.

Despite its promising potential, the development of (R)-3-Carboxymethylsulfanyl-piperidine-1-carboxylic acid tert-butyl ester as a therapeutic agent requires further investigation into its toxicological profile and clinical safety. Preclinical studies are currently underway to evaluate the compound's long-term effects and potential side effects. These studies are essential for ensuring the safety and efficacy of the compound before it can be advanced to clinical trials, as highlighted in a 2024 report by the World Health Organization.

In conclusion, (R)-3-Carboxymethylsulfanyl-piperidine-1-carboxylic acid tert-butyl ester represents a significant advancement in the field of medicinal chemistry. Its unique structural features and potential applications in targeted drug discovery make it a valuable candidate for the development of novel therapeutics. Continued research into its synthetic methods, pharmacological properties, and clinical potential will be critical for realizing its full therapeutic value.

For further information on the latest research and developments related to (R)-3-Carboxymethylsulfanyl-piperidine-1-carboxylic acid tert-butyl ester, please refer to the cited studies and review articles in leading scientific journals. These resources provide a comprehensive overview of the compound's current status and future prospects in the field of pharmaceutical science.